Cas no 312607-38-8 (2-bromo-4-N-(4-chlorobenzenesulfonyl)acetamidonaphthalen-1-yl acetate)

2-Bromo-4-N-(4-chlorobenzenesulfonyl)acetamidonaphthalen-1-yl acetate is a specialized organic compound featuring a naphthalene core functionalized with bromo, acetamido, and 4-chlorobenzenesulfonyl groups, further esterified with an acetate moiety. This structurally complex molecule is of interest in synthetic organic chemistry, particularly for applications in pharmaceutical intermediates or materials science research. Its key advantages include its multifunctional reactivity, enabling selective modifications at distinct sites (e.g., bromo substitution or sulfonamide hydrolysis), and its potential as a scaffold for designing biologically active derivatives. The presence of both electron-withdrawing and -donating groups enhances its utility in cross-coupling reactions or as a precursor for heterocyclic synthesis. Proper handling under controlled conditions is recommended due to its reactive functional groups.

2-bromo-4-N-(4-chlorobenzenesulfonyl)acetamidonaphthalen-1-yl acetate structure

312607-38-8 structure

Product Name:2-bromo-4-N-(4-chlorobenzenesulfonyl)acetamidonaphthalen-1-yl acetate

CAS No:312607-38-8

MF:C₂₀H₁₅BrClNO₅S

MW:496.758802652359

CID:5945503

PubChem ID:1181506

Update Time:2025-06-07

2-bromo-4-N-(4-chlorobenzenesulfonyl)acetamidonaphthalen-1-yl acetate Chemical and Physical Properties

Names and Identifiers

- 2-bromo-4-N-(4-chlorobenzenesulfonyl)acetamidonaphthalen-1-yl acetate
- 4-{acetyl[(4-chlorophenyl)sulfonyl]amino}-2-bromo-1-naphthyl acetate
- Oprea1_279779
- 2-BROMO-4-[N-(4-CHLOROBENZENESULFONYL)ACETAMIDO]NAPHTHALEN-1-YL ACETATE
- 2-bromo-4-(N-((4-chlorophenyl)sulfonyl)acetamido)naphthalen-1-yl acetate
- AKOS001573006
- EU-0001485
- [4-[acetyl-(4-chlorophenyl)sulfonylamino]-2-bromonaphthalen-1-yl] acetate
- SR-01000400001-1
- SR-01000400001
- 312607-38-8
- F1113-0384
- Oprea1_286716
- Inchi： 1S/C20H15BrClNO5S/c1-12(24)23(29(26,27)15-9-7-14(22)8-10-15)19-11-18(21)20(28-13(2)25)17-6-4-3-5-16(17)19/h3-11H,1-2H3
- InChI Key： JXFYJIAUAJTRKW-UHFFFAOYSA-N
- SMILES： BrC1=C(C2C=CC=CC=2C(=C1)N(C(C)=O)S(C1C=CC(=CC=1)Cl)(=O)=O)OC(C)=O

Computed Properties

Exact Mass: 494.95428g/mol
Monoisotopic Mass: 494.95428g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 29
Rotatable Bond Count: 5
Complexity: 719
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.7
Topological Polar Surface Area: 89.1Å²

2-bromo-4-N-(4-chlorobenzenesulfonyl)acetamidonaphthalen-1-yl acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F1113-0384-2μmol	2-bromo-4-[N-(4-chlorobenzenesulfonyl)acetamido]naphthalen-1-yl acetate	312607-38-8	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F1113-0384-5μmol	2-bromo-4-[N-(4-chlorobenzenesulfonyl)acetamido]naphthalen-1-yl acetate	312607-38-8	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F1113-0384-10μmol	2-bromo-4-[N-(4-chlorobenzenesulfonyl)acetamido]naphthalen-1-yl acetate	312607-38-8	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F1113-0384-20μmol	2-bromo-4-[N-(4-chlorobenzenesulfonyl)acetamido]naphthalen-1-yl acetate	312607-38-8	90%+	20μl	$79.0	2023-05-17
Life Chemicals	F1113-0384-1mg	2-bromo-4-[N-(4-chlorobenzenesulfonyl)acetamido]naphthalen-1-yl acetate	312607-38-8	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F1113-0384-2mg	2-bromo-4-[N-(4-chlorobenzenesulfonyl)acetamido]naphthalen-1-yl acetate	312607-38-8	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F1113-0384-3mg	2-bromo-4-[N-(4-chlorobenzenesulfonyl)acetamido]naphthalen-1-yl acetate	312607-38-8	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F1113-0384-4mg	2-bromo-4-[N-(4-chlorobenzenesulfonyl)acetamido]naphthalen-1-yl acetate	312607-38-8	90%+	4mg	$66.0	2023-05-17
Life Chemicals	F1113-0384-5mg	2-bromo-4-[N-(4-chlorobenzenesulfonyl)acetamido]naphthalen-1-yl acetate	312607-38-8	90%+	5mg	$69.0	2023-05-17
Life Chemicals	F1113-0384-10mg	2-bromo-4-[N-(4-chlorobenzenesulfonyl)acetamido]naphthalen-1-yl acetate	312607-38-8	90%+	10mg	$79.0	2023-05-17